Silver lactate

Specification

• CAS No.: 128-00-7
• Molecular Formula: C3H5AgO3
• Molecular Weight: 196.94
• IUPAC Name: silver;2-hydroxypropanoate
• Standard InChI: InChI=1S/C3H6O3.Ag/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/q;+1/p-1
• SMILES: CC(C(=O)[O-])O.[Ag+]

Introduction

Chemical Identity and Physical Properties

Silver lactate is the silver salt of lactic acid, represented by the molecular formula C3H5AgO3. This compound exhibits distinctive physical and chemical properties that contribute to its utility in various applications.

Physical Characteristics

Silver lactate typically appears as a white to gray powder with a melting point ranging from 120-122°C. The compound is sensitive to light, necessitating storage in dark conditions to maintain stability. Its appearance can vary from white powder to gray flakes depending on purity and storage conditions.

Solubility Profile

One of the notable characteristics of silver lactate is its specific solubility pattern. It is soluble in approximately 15 parts of water but demonstrates only slight solubility in alcohol and ethanol. This differential solubility profile influences its applications and handling requirements in various settings.

Chemical Properties

Silver lactate possesses chemical properties characteristic of silver compounds, including photosensitivity and potential for oxidation-reduction reactions. The compound contains silver in its ionic form, which contributes to its antimicrobial properties through the release of silver ions. The lactate component, derived from lactic acid, provides the organic framework of the compound.

Table 1: Physical and Chemical Properties of Silver Lactate

Property	Value/Description
Chemical Formula	C3H5AgO3
Molecular Weight	196.94
Appearance	White to gray powder
Melting Point	120-122°C
Solubility in Water	Soluble in ~15 parts water
Solubility in Ethanol	Slightly soluble
Sensitivity	Light sensitive
CAS Number	128-00-7
Form	Powder

Synthesis Methods and Production Techniques

The production of silver lactate involves specific chemical processes that have been refined to optimize yield and purity. Different approaches to synthesis have been documented, with variations in reagents, conditions, and procedures.

Traditional Synthesis Approaches

Traditional methods for synthesizing silver lactate include the reaction of silver carbonate with lactic acid. This process involves dissolving silver carbonate in lactic acid, resulting in the formation of silver lactate and carbon dioxide as a byproduct. Another common method involves reacting lactic acid with metallic silver in industrial settings, followed by separation and purification of the resulting silver lactate.

Modern Production Techniques

Contemporary production techniques for silver lactate have focused on improving yield and efficiency. One significant method involves a two-step process:

• First, silver oxide (Ag2O) is obtained by reacting silver nitrate (AgNO3) with sodium hydroxide (NaOH)

• Second, the silver oxide is reacted with lactic acid (CH3CH(OH)COOH) to produce silver lactate (CH3CH(OH)COOAg)

Patent-Protected Synthesis Method

A patented method (KR101556342B1) describes an optimized approach to silver lactate production that significantly improves yield. This method involves adding sodium hydroxide in an amount 10-30% more than the stoichiometric equivalent during the first step of the process. The excess sodium hydroxide substantially increases the yield of silver oxide, minimizing silver raw material losses and making the process more economical.

The patent emphasizes that sodium hydroxide should be added as an aqueous solution rather than directly, as direct addition can lead to heat generation and smoke (fume) production, making the process difficult and reducing yield.

Table 2: Comparison of Silver Lactate Synthesis Methods

Method	Key Reagents	Process Description	Advantages	Considerations
Traditional Method	Silver carbonate, Lactic acid	Dissolution of silver carbonate in lactic acid	Established process	Potential for lower yields
Industrial Method	Metallic silver, Lactic acid	Dissolution of metallic silver in lactic acid	Direct use of silver metal	Requires purification steps
Patented Method (KR101556342B1)	Silver nitrate, Sodium hydroxide (excess 10-30%), Lactic acid	Two-step process with optimized NaOH quantities	Higher yield, More economical	Requires precise control of reagent quantities

Biochemical Activity and Mechanisms of Action

Silver lactate exhibits significant biological activity, particularly in antimicrobial applications. Its mechanisms of action involve several pathways that contribute to its effectiveness against microorganisms.

Antimicrobial Properties

The antimicrobial properties of silver lactate are attributed to the release of silver ions, which exhibit potent activity against a broad spectrum of microorganisms. Silver lactate functions as an antimicrobial agent primarily through the action of silver ions, which can disrupt multiple cellular processes in bacteria.

Cellular Interaction Mechanisms

Silver lactate interacts with bacterial cells through multiple pathways:

• Cell Membrane Disruption: Silver ions can penetrate bacterial cell membranes, increasing permeability and potentially leading to cell lysis

• Respiratory Pathway Inhibition: Silver ions can disrupt bacterial respiration processes

• Enzyme Impairment: Essential enzymes in bacterial cells can be inhibited by silver ions

• Metabolic Activity Obstruction: Silver ions can interfere with normal metabolic processes

• DNA Stress: Silver ions may cause stress to bacterial DNA, affecting replication and transcription processes

Immunological Effects

Studies have found that silver lactate can decrease superoxide anion formation and chemotaxis in human polymorphonuclear leucocytes, suggesting potential immunomodulatory effects. This property may contribute to its utility in certain medical applications beyond simple antimicrobial actions.

Medical and Research Applications

Silver lactate has found application in various medical and research contexts, leveraging its antimicrobial properties and chemical characteristics.

Treatment of Thermal Burns

Silver lactate has been reported in the treatment of thermal burns, formulated into creams for topical application. Its antimicrobial properties help prevent infection in burn wounds while potentially supporting the healing process.

Histological Applications

In histology, silver lactate staining can be applied to von Kossa reactions for calcium deposits, increasing sensitivity and reducing background interference. This technique enhances the visualization of calcium deposits in tissue samples, improving diagnostic capabilities.

Research Applications in Cell Biology

The compound's effects on cellular processes, particularly its ability to modulate superoxide anion formation and chemotaxis in human polymorphonuclear leucocytes, make it valuable in cell biology research investigating inflammatory and immune responses.

Table 3: Medical and Research Applications of Silver Lactate

Application Area	Specific Use	Mechanism/Benefit	Reference
Burn Treatment	Topical cream for thermal burns	Antimicrobial action preventing infection	Hoopes, J. E., et al. "Silver lactate burn cream." Surgery 70.1(1971): 29
Histology	Silver staining for calcium deposits	Increased sensitivity and reduced background in von Kossa reactions	Nalbandian, R. M., et al. Journal of Biomedical Materials Research 6.6(1972): 583
Immunology Research	Study of leucocyte function	Decreases superoxide anion formation and chemotaxis in human polymorphonuclear leucocytes	Obel, N, et al. "Methyl mercury, mercuric chloride, and silver lactate decrease superoxide anion formation and chemotaxis in human polymorphonuclear leucocytes." Human & Experimental Toxicology 12.5(1993): 361

Chemical Reactions and Interactions

Silver lactate participates in various chemical reactions that are relevant to its applications and handling considerations.

Oxidation-Reduction Reactions

Silver lactate can undergo oxidation to form silver oxide and other byproducts under appropriate conditions. Conversely, it can be reduced to metallic silver using reducing agents such as sodium borohydride. These redox properties are important considerations in both its synthesis and applications.

Substitution Reactions

The compound can participate in substitution reactions where the lactate ion is replaced by other anions. For example, when reacted with hydrochloric acid, silver lactate can form silver chloride. This reactivity must be considered when using silver lactate in environments containing other ionic species.

Biochemical Pathway Involvement

The lactate component of silver lactate is involved in various biochemical pathways, including the Cori cycle, where lactate produced by anaerobic glycolysis in muscles is transported to the liver and converted to glucose. Lactate transporters, such as monocarboxylate transporters, play a crucial role in the transport of lactate within cells.